1-(4-((6-Methoxy-2-methylpyrimidin-4-yl)amino)phenyl)-3-(3-methoxyphenyl)urea

• IUPAC Name: 1-[4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl]-3-(3-methoxyphenyl)urea
• InChI: InChI=1S/C20H21N5O3/c1-13-21-18(12-19(22-13)28-3)23-14-7-9-15(10-8-14)24-20(26)25-16-5-4-6-17(11-16)27-2/h4-12H,1-3H3,(H,21,22,23)(H2,24,25,26)
• InChI Key: XDAVENDFZYUAJA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)OC)NC2=CC=C(C=C2)NC(=O)NC3=CC(=CC=C3)OC
• Molecular Formula: C20H21N5O3
• Molecular Weight: 379.4 g/mol

Description

1-(4-((6-Methoxy-2-methylpyrimidin-4-yl)amino)phenyl)-3-(3-methoxyphenyl)urea, also known as MMPU, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. MMPU is a tyrosine kinase inhibitor that has been shown to have promising effects in the treatment of cancer and other diseases.

Scientific Research Applications

Chemical Reactions and Synthesis

• Pyrimidine derivatives, including those similar to the compound of interest, have been studied for their reactions with phenyl isocyanate and phenyl isothiocyanate, leading to products with potential biological activities (Hiroshi Yamanaka et al., 1979). These reactions may serve as a basis for synthesizing new pharmaceuticals or chemicals with specific functions.
• The synthesis and characterization of unsymmetrical 1,3-disubstituted ureas have been explored for their enzyme inhibition and anticancer properties (Sana Mustafa et al., 2014). This indicates the potential of pyrimidine and urea derivatives in developing therapeutic agents.

Potential Therapeutic Applications

• Novel imidazole ureas/carboxamides containing dioxaphospholanes have been synthesized and evaluated for their antimicrobial activity (V. Rani et al., 2014), suggesting that structurally similar compounds could have applications in combating microbial infections.
• Investigations into the antiviral activity of 5-substituted-2,4-diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines, an acyclic nucleoside phosphonate analogue, have shown efficacy against retroviruses (D. Hocková et al., 2003). This highlights the role of pyrimidine derivatives in antiviral drug development.

Phototransformation Studies

• The phototransformation of chlorimuron-ethyl, a compound with a pyrimidine base, in aqueous solutions has been studied to understand its degradation products and environmental fate (P. Choudhury et al., 1996). Such studies are essential for assessing the environmental impact of chemical compounds and their stability under different conditions.